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Compound of Interest

Compound Name: Ethyl 2-(chlorosulfonyl)acetate

Cat. No.: B1357092

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-(chlorosulfonyl)acetate, a reactive chemical intermediate vital in various synthetic
processes, demands meticulous handling and strict adherence to safety protocols. This
technical guide provides an in-depth overview of the safety and handling precautions
necessary to mitigate the risks associated with this compound. The information is compiled
from various safety data sheets and chemical databases to ensure a comprehensive
understanding for laboratory and manufacturing personnel.

Hazard Identification and Classification

Ethyl 2-(chlorosulfonyl)acetate is classified as a corrosive substance that can cause severe
skin burns and eye damage.[1][2] It may also be corrosive to metals.[1] Inhalation of its vapors
can lead to respiratory irritation, coughing, and choking.[1]

GHS Hazard Statements:
e H290: May be corrosive to metals.[1]
e H314: Causes severe skin burns and eye damage.[1][2]

Physicochemical and Toxicological Data

A clear understanding of the physical, chemical, and toxicological properties of Ethyl 2-
(chlorosulfonyl)acetate is fundamental to its safe handling.
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Property Value Reference
CAS Number 55896-93-0 [1]
Molecular Formula C4H7CIOA4S [3]
Molecular Weight 186.61 g/mol

Appearance Liquid [3]
Boiling Point 117-118 °C [4]
Melting Point 16.2 °C [4]
Flash Point 104 °F [4]
Density 1.049 g/mL at 25 °C [4]
Vapor Pressure 11.4 mm Hg at 20 °C [4]
Vapor Density 2.07 (vs air) [4]
Solubility Soluble in Benzene, )

Chloroform

LD50 (ingestion, rat): 0.5t0 5.0
Toxicological Data g/kg (data for a related [4]

compound)

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent any direct
contact with Ethyl 2-(chlorosulfonyl)acetate.
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Protection Type Specification Reference

Safety glasses, chemical

safety goggles, or a face

Eye/Face )
shield.[5] Ensure eyewash
stations are readily accessible.
Impervious gloves (e.g., PVC),
Skin protective work clothing, and a

chemical-resistant apron.[5][6]

Use in a well-ventilated area is
crucial.[1] If inhalation risk is
) high, a suitable respirator or a
Respiratory self-contained breathing
apparatus (SCBA) may be

required.[1][5]

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe working environment.
Handling:

e Avoid all personal contact, including inhalation of vapors.[1]

o Work in a well-ventilated area, preferably under a chemical fume hood.[1]

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1]

» Wash hands thoroughly with soap and water after handling.[1]

e Avoid contact with moisture and incompatible materials.[1]

o Keep containers securely sealed when not in use.[1]

Storage:

» Store in a cool, dry, and well-ventilated area.[1]
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Keep away from incompatible materials and foodstuff containers.[1]

Store in original containers.[1] Do not use aluminum or galvanized containers.[1]

Protect containers from physical damage and check regularly for leaks.[1]

Store locked up.[1]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol Reference

Immediately hold eyelids apart

and flush the eye continuously
Eye Contact with running water for at least

15 minutes.[1] Seek immediate

medical attention.[1]

Immediately flush the affected
area with large amounts of
i water.[1] Remove all
Skin Contact ) )
contaminated clothing.[1]
Continue rinsing and seek

immediate medical advice.[1]

Remove the person to fresh air
and keep them comfortable for
) breathing.[1] If breathing is
Inhalation o ]
difficult, provide oxygen.[4]
Seek immediate medical

attention.[1]

Rinse mouth with water.[1] Do
NOT induce vomiting.[1] If the
) person is conscious, have
Ingestion . .
them drink water or milk.[4]
Seek immediate medical

attention.[1]

Accidental Release and Fire-Fighting Measures

A well-defined emergency plan is essential for managing spills and fires.
Accidental Release:
o Evacuate: Immediately evacuate the area.

o Ventilate: Ensure adequate ventilation.
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» Containment: Dike the spill with inert material such as sand, earth, or vermiculite to prevent
spreading.[1]

o Cleanup: Absorb the spilled material and place it in a suitable, labeled container for disposal.

[1]

o PPE: All personnel involved in the cleanup must wear appropriate personal protective
equipment.[1]

Fire-Fighting:

e Suitable Extinguishing Media: Use dry chemical powder, foam, or carbon dioxide.[5] Water
spray can be used for large fires only.[1]

e Hazards: Combustion may produce toxic fumes, including carbon monoxide, carbon dioxide,
and sulfur oxides.[1][5] The material is combustible and may react with metals to produce
flammable hydrogen gas.[1]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Experimental Protocols and Methodologies

While specific experimental protocols for the synthesis or use of Ethyl 2-
(chlorosulfonyl)acetate are beyond the scope of this safety guide, any procedure involving
this reagent should be conducted with a thorough risk assessment. Key safety considerations
for any experimental protocol include:

e Reaction Scale: Start with small-scale reactions to understand the reaction kinetics and
exotherms before scaling up.

o Temperature Control: Use appropriate cooling baths and monitoring to control reaction
temperature, especially during addition of reagents.

» Quenching: Develop a safe and controlled quenching procedure for the reaction mixture.

o Work-up: Be aware that aqueous work-up of a reactive sulfonyl chloride can generate acidic
byproducts. Neutralize acidic waste streams before disposal.
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Logical Workflow for Chemical Spill Response

The following diagram outlines a logical workflow for responding to a chemical spill of Ethyl 2-
(chlorosulfonyl)acetate.
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Initial Actions

Chemical Spill Occurs

Alert Personnel & Evacuate Area

Assess Spill Size & Risk

Resg;)nse

Don Appropriate PPE

Contain the Spill with Inert Material

Neutralize (if applicable and safe)

Absorb with Inert Material

Cleanup & D%;:ontamination

Collect Contaminated Material into Labeled Waste Container

\

Decontaminate Spill Area

\

Dispose of Waste According to Regulations

Follow-Up
\/

Report the Incident

Review and Update Safety Procedures

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Ethyl 2-(chlorosulfonyl)acetate.
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This guide is intended to provide a comprehensive overview of the safety and handling
precautions for Ethyl 2-(chlorosulfonyl)acetate. It is imperative that all personnel working with
this chemical are thoroughly trained on these procedures and have access to the full Safety
Data Sheet (SDS) provided by the manufacturer. Always prioritize safety and adhere to
established laboratory and institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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